Cas no 1496493-82-3 (1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol)

• Product Name: 1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol
• CAS No: 1496493-82-3
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6201684
• PubChem ID: 63201168
• Update Time: 2025-06-13

1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol
• EN300-1845195
• CS-0278513
• AKOS012503532
• 1496493-82-3

• Inchi： 1S/C8H14N2O/c1-3-10-5-4-9-8(10)6-7(2)11/h4-5,7,11H,3,6H2,1-2H3
• InChI Key： GZPSRBHTELLVOC-UHFFFAOYSA-N
• SMILES： OC(C)CC1=NC=CN1CC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol

Comprehensive Overview of 1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol (CAS No. 1496493-82-3)

1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol (CAS No. 1496493-82-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its imidazole core and propan-2-ol side chain, is a subject of ongoing research, particularly in the fields of pharmaceutical intermediates, agrochemicals, and material science. Its molecular formula, C₈H₁₄N₂O, and distinct properties make it a valuable candidate for further exploration.

The growing interest in 1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol is reflected in the increasing number of searches related to its synthesis methods, applications, and safety data. Researchers and industry professionals are particularly keen on understanding its role as a building block for more complex molecules. For instance, its imidazole moiety is known for its versatility in drug design, often contributing to the bioactivity of pharmaceutical compounds. This aligns with the current trend of exploring heterocyclic compounds for their potential in treating various health conditions.

One of the most frequently asked questions about CAS No. 1496493-82-3 revolves around its solubility and stability under different conditions. Studies suggest that this compound exhibits moderate solubility in polar solvents, which is a critical factor for its use in formulation development. Additionally, its stability at room temperature makes it a practical choice for laboratory and industrial applications. These properties are often highlighted in discussions about green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional chemical processes.

Another area of interest is the potential use of 1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol in catalysis and polymer chemistry. The compound's ability to act as a ligand or catalyst precursor has been explored in recent publications, with promising results. This ties into the broader conversation about advanced materials and their role in modern technology, from flexible electronics to biodegradable polymers. As industries strive to reduce their environmental footprint, compounds like this are gaining traction for their potential to enable cleaner and more efficient processes.

From a commercial perspective, the demand for CAS No. 1496493-82-3 is driven by its applicability in high-value niche markets. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and specialty chemical companies. The compound's patent landscape is also a topic of discussion, as intellectual property rights play a crucial role in its commercialization. This is particularly relevant in the context of global supply chains and the need for reliable sourcing of fine chemicals.

In summary, 1-(1-ethyl-1H-imidazol-2-yl)propan-2-ol (CAS No. 1496493-82-3) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies, position it as a compound worth watching in the coming years. Whether you're a researcher, a industry professional, or simply curious about the latest trends in chemical innovation, this compound offers a wealth of opportunities for exploration and discovery.